Lithium chloride

• IUPAC Name: lithium;chloride
• InChI: InChI=1S/ClH.Li/h1H;/q;+1/p-1
• InChI Key: KWGKDLIKAYFUFQ-UHFFFAOYSA-M
• Canonical SMILES: [Li+].[Cl-]
• Molecular Formula: ClLi, LiCl
• DSSTOX Substance ID: DTXSID2025509
• Molecular Weight: 42.4 g/mol
• Physical Description: Lithium chloride appears as colorless crystals or powder. Low toxicity., Dry Powder; Dry Powder, Liquid; Liquid, Colorless powder or crystals, soluble in water and very hygroscopic; [CAMEO] White, deliquescent crystals, granules, or powder; Forms include anhydrous, hydrated salts, and solutions; [CHEMINFO], COLOURLESS-TO-WHITE HYGROSCOPIC AND DELIQUESCENT CRYSTALS OR POWDER.
• Boiling Point: 2417 to 2480 °F at 760 mmHg (NTP, 1992), 1383 °C, 1360 °C
• Solubility: Very soluble (NTP, 1992), 84.5 g/100 g water at 25 °C; soluble in ethanol, acetone, pyridine, 25.10 G SOL IN 100 CC ALC @ 30 °C; 42.36 G SOL IN 100 CC METHANOL @ 25 °C; 4.11 G SOL IN 100 CC ACETONE @ 25 °C; 0.538 G SOL IN 100 CC AMMONIUM HYDROXIDE @ 33.9 °C, Very soluble in water alcohols, ether, pyridine, nitrobenzene, In water (g/100g): 83.2 at 20 °C, 89.8 at 40 °C, 98.4 at 60 °C, 111.9 at 80 °C, 128.3 at 100 °C; in ethanol: 2.5 g/100g at 25 °C; in methanol: 17 g/100g at 25 °C, Solubility in water, g/100ml: 76.9
• Density: 2.068 at 77 °F (NTP, 1992) - Denser than water; will sink, 2.07 g/cu cm, Relative density (water = 1): 2.1
• Vapor Pressure: 1 mm Hg at 547 °C
• Mechanism of Action: ...Intraperitoneal lithium chloride (LiCl) induces transient expression of inducible cAMP early repressor (ICER) and c-fos mRNAs in the rat adrenal cortex and increases plasma level of corticosterone; the cortical expression of ICER mRNA by LiCl occurs in a dose-dependent manner; adrenal induction of ICER expression is delayed compared with c-fos expression; dexamethasone pretreatment (4 mg/kg) blocks corticosterone release and adrenocortical ICER induction either by systemic LiCl (76 mg/kg) or by restraint stress; and intracerebroventricular LiCl (127 ug/5 uL) is sufficient for adrenocortical, but not medullary, ICER induction. ..., Lithium, through modulating basic cellular signalling pathways, is capable of modulating several neurotransmitter systems in the brain such as cholinergic, serotonergic, noradrenergic and dopaminergic pathways. /Lithium NOS/, Lithium may also slightly alter the reuptake and presynaptic storage of catecholamines in directions consistent with incr inactivation of the amines. /Li+/, In animal brain tissue, Li+ at concn of 1 to 10 mEq/L inhibits the depolarization-provoked and Ca+2-dependent release of norepinephrine and dopamine, but not serotonin, from nerve terminals. Li+ may even enhance the release of serotonin, especially in the limbic system, at least transiently. The ion has little effect on catecholamine-sensitive adenylyl cyclase activity or on the binding of ligands to monoamine receptors in brain tissue, although there is some evidence that Li+ can inhibit the effects of receptor-blocking agents that cause supersensitivity in such systems. Li+ can modify some hormonal responses mediated by adenylyl cyclase or phospholipase C in other tissues, including the actions of antidiuretic and thyroid-stimulating hormones on the actions of antidiuretic and thyroid-stimulating hormones on their peripheral target tissues. In part, the actions of Li+ may reflect its ability to interfere with the activity of both stimulatory and inhibitory GTP-binding proteins (Gs and Gi) by keeping them in their less active alpha-beta-gamma trimer state. /Li+/, For more Mechanism of Action (Complete) data for LITHIUM CHLORIDE (12 total), please visit the HSDB record page.
• Color/Form: Deliquescent, cubic crystals, granules or crystalline powder, White cubic crystals or powder; hygroscopic
• CAS RN: 7447-41-8
• Melting Point: 1121 °F (NTP, 1992), 610 °C, 613 °C

Description

Synthesis Analysis

The synthesis of lithium compounds, including lithium chloride, often involves the processing of lithium-bearing minerals or the use of lithium salts. Lithium can be extracted from spodumene, a lithium aluminum inosilicate, through acid, alkaline, and chlorination processes. Additionally, lithium is recovered from brines via adsorption, precipitation, and ion exchange processes. These methods highlight the diverse approaches to synthesizing lithium chloride and related compounds, underscoring the importance of lithium in various technological and industrial applications (Meshram, Pandey, & Mankhand, 2014).

Molecular Structure Analysis

Lithium chloride adopts a simple ionic structure, where lithium ions (Li+) are paired with chloride ions (Cl-). This compound crystallizes in a cubic motif similar to that of sodium chloride, illustrating the classical ionic bonding model. The coordination chemistry of lithium ion has been extensively reviewed, providing insights into the bond lengths, geometry, coordination numbers, and solvent effects associated with Li+ complexes. These structural insights are crucial for understanding the interactions and applications of lithium chloride in various chemical contexts (Olsher, Izatt, Bradshaw, & Dalley, 1991).

Chemical Reactions and Properties

Lithium chloride participates in a range of chemical reactions, serving as a precursor for the synthesis of other lithium compounds and as a catalyst in organic synthesis. Its hygroscopic nature makes it useful in air conditioning and industrial drying systems. Lithium's reactivity, particularly in the context of lithium-ion battery materials, underscores the significance of understanding its chemical properties and reactions for technological applications (Chen, 2012).

Scientific Research Applications

Water Treatment and Membrane Technology

LiCl plays a significant role in enhancing the properties of polyvinylidene fluoride membranes, which are crucial for the separation of oil-water emulsions in water treatment processes. The addition of LiCl improves the electrospinnability of polymer solutions, modifies fiber morphology, and enhances membrane porosity, hydrophilicity, and permeability, making it a valuable component in creating materials for practical applications in oil-water separation (Tuazon et al., 2020).

Cancer Research

In the context of cancer, LiCl has been found to exhibit a biphasic dose-dependent effect on human hormone-dependent breast cancer cells (MCF-7), influencing cell survival by regulating apoptosis and protein expressions of crucial signaling molecules (Suganthi et al., 2012). This showcases its potential in understanding cancer cell dynamics and developing therapeutic strategies.

Cell Signaling and Regulation

LiCl impacts cell signaling pathways, including those involving glycogen synthase kinase-3β (GSK-3β), thereby influencing cellular processes and translation pathways. This effect is evident in yeast cells, where LiCl sensitivity is linked to the activity of specific genes, offering insights into its molecular mechanisms and potential therapeutic applications (Golshani et al., 2022).

Lithium Production and Sustainability

Innovative methods of producing high-purity electrolytic lithium from low-purity sources using solid electrolytes have been developed, highlighting LiCl's role in addressing the challenges of lithium purification for industrial applications. This process not only reduces environmental impacts but also lowers production costs, making it a significant advancement in lithium production technology (Lang et al., 2020).

Ionic Conductivity Studies

LiCl is used as a prototype system to study the ionic conductivity in strongly dissociated electrolyte solutions. Combining experimental measurements with molecular dynamics simulations offers insights into ion conduction mechanisms, which is crucial for understanding and optimizing electrolyte performance in various applications (Yllo & Zhang, 2019).

Stem Cell Research and Regenerative Medicine

The effects of LiCl on stem cells, including those derived from human exfoliated deciduous teeth (SHEDs) and bone marrow-derived mesenchymal stem cells (BMSCs), have been explored. LiCl influences cell proliferation, differentiation, and osteogenic and adipogenic processes, underscoring its potential in regenerative medicine and tissue engineering (Rattanawarawipa et al., 2016) (Tang et al., 2015).

Safety And Hazards

Lithium chloride is harmful if swallowed. It causes skin irritation and serious eye irritation. It may also cause respiratory irritation.

Future Directions

Researchers have added an unusual and more abundant competitor to the mix: chloride, the richest negatively charged ions in seawater. Xiaowei Teng, the James H. Manning professor of Chemical Engineering at WPI, has discovered a new redox chemistry empowered by chloride ions for the development of seawater green batteries.

Synthesis routes and methods I

Procedure details

N-(4-Cyanobenzyl)-L-pyroglutamic acid methyl ester (0.875 g, 0.0034 mol) was dissolved in THF:H2O (3:1) (12 mL) and treated with LiOH (0.294 g, 0.007 mol) with stirring at ambient temperature. After stirring for 3 h, the solution was neutralized with 1N HCl, and concentrated to dryness to give the title compound and 2.1 eq of LiCl which was used without further purification.

Synthesis routes and methods II

Procedure details

To a solution of a mixture of methyl (2R)-6′-oxo-1,3,6′,7′-tetrahydrospiro[indene-2,5′-pyrrolo[2,3-d]pyrimidine]-5-carboxylate (10 mg, 0.034 mmol) and triethylamine hydrochloride (0.034 mmol from previous step) in 1 mL of 1:1 THF/MeOH was added 1N LiOH (102 μL, 102 mmol). After 16 h, the reaction was neutralized to pH=7 with 3 N HCl and then concentrated in vacuo. The crude material was azeotroped from benzene to afford the title compound as a mixture with 3 equivalents of lithium chloride and 1 equivalent of triethylamine hydrochloride. MS: m/z=282.1 (M+1). 1H NMR (500 MHz, DMSO d6): δ 11.57 (s, 1H); 8.69 (s, 1H); 8.11 (s, 1H), 7.84 (m, 2H); 7.40 (dd, J=8.3 Hz, 1H); 3.34-3.28 (m, 4H).

Synthesis routes and methods III

Procedure details

To a solution of a mixture of methyl (2R)-6′-oxo-1,3,6′,7′-tetrahydrospiro[indene-2,5′-pyrrolo[2,3-d]pyrimidine]-5-carboxylate (10 mg, 0.034 mmol) and triethylamine hydrochloride (0.034 mmol from previous step) in 1 mL of 1:1 THF/MeOH was added 1N LiOH (102 uL, 102 mmol). After 16 h, the reaction was neutralized to pH=7 with 3N HCl and then concentrated in vacuo. The crude material was azeotroped from benzene to afford the title compound as a mixture with 3 eq. of lithium chloride and 1 eq. triethylamine hydrochloride (13 mg). MS 282.1 (M+1). 1H NMR (500 MHz, DMSO d6): δ 11.57 (s, 1H); 8.69 (s, 1H); 8.11 (s, 1H); 7.84 (m, 2H); 7.40 (dd, J=8.3 Hz, 1H); 3.34-3.28 (m, 4H).

Synthesis routes and methods IV

Procedure details

To a solution of 3-amino-5-(2,2-difluoro-ethyl)-6H-pyrrolo[2,3-b]pyrazine-2-carboxylic acid methyl ester (192 mg, 0.749 mmol) in THF (3.8 ml) was added a solution of 1M LiOH (0.824 ml, 0.824 mmol) and the reaction mixture was stirred at r.t. for 20 h. At 0° C. 1M HCl (0.749 ml) was added and the mixture diluted with toluene (7.5 ml). The solvents were evaporated to provide the title compound together with LiCl as brown powder. This material was used for coupling reactions without further purification.

Synthesis routes and methods V

Procedure details

To a solution of 3-(di-tert-butoxycarbonyl-amino)-5-(3-fluoro-propoxy)-pyrazine-2-carboxylic acid 3-fluoro-propyl ester and 3-(di-tert-butoxycarbonyl-amino)-5-(3-fluoro-propoxy)-pyrazine-2-carboxylic acid methyl ester (395 mg, 0.92 mmol) in THF (10 ml) was added 0.5N LiOH (2.02 ml, 1.01 mmol) and the mixture was stirred for 5.5 h. To the reaction mixture was added 1N HCl (0.92 ml, 0.92 mmol) after stirring for 5 min toluene was added and the solvents were evaporated to provide the title compound together with lithium chloride as a light yellow solid. The mixture was used for coupling reactions without further purification.

Citations

The lithium chloride/dimethylacetamide solvent for cellulose: a literature review

TR Dawsey, CL McCormick - Journal of Macromolecular Science …, 1990 - Taylor & Francis

… (DMAc) and lithium chloride (LEI) was first reported in our laboratories [4-61. … N ,N-Dimethylacetamide (DMAc) or 1-methyl- 2-pyrrolidinone (NMP) form complexes with lithium chloride (…

Number of citations: 437 www.tandfonline.com

Lithium diisopropylamide-mediated ortholithiations: Lithium chloride catalysis

L Gupta, AC Hoepker, KJ Singh… - The Journal of organic …, 2009 - ACS Publications

Ortholithiations of a range of arenes mediated by lithium diisopropylamide (LDA) in THF at −78 C reveal substantial accelerations by as little as 0.5 mol % of LiCl (relative to LDA). …

Number of citations: 117 pubs.acs.org

Preliminary study on recovering lithium chloride from lithium-containing waters by nanofiltration

X Wen, P Ma, C Zhu, Q He, X Deng - Separation and purification technology, 2006 - Elsevier

… ) for recovering lithium chloride from lithium-containing waters. A Desal-5 DL membrane element was adopted to treat diluted bittern containing lithium chloride and large concentrations …

Number of citations: 154 www.sciencedirect.com

An Electromotive Force Series in Molten Lithium Chloride-Potassium Chloride Eutectic1

HA Laitinen, CH Liu - Journal of the American Chemical Society, 1958 - ACS Publications

Electrode potentials were measured in a lithium chloride-potassium chloride melt at 450 for a number of oxidationreduction systems. The platinum (II)-platinum (0) system was used as a …

Number of citations: 280 pubs.acs.org

Properties of a new liquid desiccant solution—lithium chloride and calcium chloride mixture

A Ertas, EE Anderson, I Kiris - Solar energy, 1992 - Elsevier

… the thermal performance of a packed tower employing a lithium chloride-calcium chloride mixture. Because of its properties, lithium chloride is the most stable liquid desiccant and has …

Number of citations: 197 www.sciencedirect.com

Diffraction pattern and structure of aqueous lithium chloride solutions

AH Narten, F Vaslow, HA Levy - The Journal of Chemical Physics, 1973 - pubs.aip.org

We present the first extensive study of an ionic solution by both neutron and x‐ray diffraction. Pure water and aqueous LiCl at concentrations to saturation (mole ratio D 2 O:LiCl=3) have …

Number of citations: 302 pubs.aip.org

Thermokinetic characteristics of lithium chloride

AR Kamali, DJ Fray, C Schwandt - Journal of thermal analysis and …, 2011 - akjournals.com

The characterisation of the ionic compound of lithium chloride, LiCl, through XRD, SEM, DSC, TG, DTG and TG-MS analysis is reported. The results show that nominally anhydrous LiCl …

Number of citations: 53 akjournals.com

Solution studies of cellulose in lithium chloride and N, N-dimethylacetamide

CL McCormick, PA Callais, BH Hutchinson Jr - Macromolecules, 1985 - ACS Publications

The dissolution process and some solution properties of cellulose in mixtures of lithium chloride (LiCl) and iV, jY-dimethylacetamide (DMAc) are discussed. Dilute solution properties …

Number of citations: 834 pubs.acs.org

Lithium phosphide/lithium chloride coating on lithium for advanced lithium metal anode

L Lin, F Liang, K Zhang, H Mao, J Yang… - Journal of Materials …, 2018 - pubs.rsc.org

Lithium metal has been regarded as an ideal anode material for high-energy-density batteries. However, its high chemical reactivity, virtually infinite volume change and dendrite growth …

Number of citations: 98 pubs.rsc.org

Lithium chloride as a substitute for sodium chloride in the diet: Observations on its toxicity

LW HANLON, M ROMAINE, FJ GILROY… - Journal of the …, 1949 - jamanetwork.com

… It is noteworthy that in our patients evidences of intoxication appeared on dosages of lithium chloride much less than the dose taken by Dr. Cleaveland in the course of one day. It is …

Number of citations: 146 jamanetwork.com